Cas no 477869-34-4 (1-Benzhydryl-4-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}piperazine)

• Product Name: 1-Benzhydryl-4-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}piperazine
• CAS No: 477869-34-4
• MF: C₃₁H₃₁N₃O₂S
• MW: 509.661746263504
• CID: 5270205
• Update Time: 2026-03-09

1-Benzhydryl-4-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-BENZHYDRYL-4-(4-[(4-METHYLPHENYL)SULFANYL]-3-NITROBENZYL)PIPERAZINE
• 4-[(4-BENZHYDRYLPIPERAZINO)METHYL]-2-NITROPHENYL 4-METHYLPHENYL SULFIDE
• 1-(diphenylmethyl)-4-({4-[(4-methylphenyl)sulfanyl]-3-nitrophenyl}methyl)piperazine
• Piperazine, 1-(diphenylmethyl)-4-[[4-[(4-methylphenyl)thio]-3-nitrophenyl]methyl]-
• 1-benzhydryl-4-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}piperazine
• 1-benzhydryl-4-[[4-(4-methylphenyl)sulfanyl-3-nitrophenyl]methyl]piperazine
• Oprea1_698477
• 1-Benzhydryl-4-{4-[(4-methylphenyl)sulfanyl]-3-nitrobenzyl}piperazine

• Inchi： 1S/C31H31N3O2S/c1-24-12-15-28(16-13-24)37-30-17-14-25(22-29(30)34(35)36)23-32-18-20-33(21-19-32)31(26-8-4-2-5-9-26)27-10-6-3-7-11-27/h2-17,22,31H,18-21,23H2,1H3
• InChI Key： SWVRERWQPLCFFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C=CC(=CC=1[N+](=O)[O-])CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 671
• XLogP3: 7
• Topological Polar Surface Area: 77.6